Cas no 1493202-55-3 (1-{butyl(methyl)aminomethyl}cyclopentan-1-ol)

• Product Name: 1-{butyl(methyl)aminomethyl}cyclopentan-1-ol
• CAS No: 1493202-55-3
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6430945
• PubChem ID: 65212828
• Update Time: 2025-10-29

1-{butyl(methyl)aminomethyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{butyl(methyl)aminomethyl}cyclopentan-1-ol
• Cyclopentanol, 1-[(butylmethylamino)methyl]-
• 1493202-55-3
• 1-{[butyl(methyl)amino]methyl}cyclopentan-1-ol
• F6545-5502
• AKOS014547042

• Inchi： 1S/C11H23NO/c1-3-4-9-12(2)10-11(13)7-5-6-8-11/h13H,3-10H2,1-2H3
• InChI Key： HDABNSFQPZZPFR-UHFFFAOYSA-N
• SMILES： C1(CN(CCCC)C)(O)CCCC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.950±0.06 g/cm3(Predicted)
• Boiling Point: 257.0±13.0 °C(Predicted)
• pka: 14.91±0.20(Predicted)

Additional information on 1-{butyl(methyl)aminomethyl}cyclopentan-1-ol

Comprehensive Overview of 1-{butyl(methyl)aminomethyl}cyclopentan-1-ol (CAS No. 1493202-55-3)

1-{butyl(methyl)aminomethyl}cyclopentan-1-ol (CAS No. 1493202-55-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cyclopentan-1-ol core and butyl(methyl)aminomethyl substituent, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of central nervous system (CNS) therapeutics and enzyme inhibition.

The molecular structure of 1-{butyl(methyl)aminomethyl}cyclopentan-1-ol combines a five-membered ring with an alcohol functional group, which enhances its solubility and reactivity. This makes it a valuable intermediate in synthetic chemistry, especially for the development of bioactive molecules. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in medical research, where compounds with similar frameworks have shown promise in targeting amyloid-beta aggregation or dopamine receptors.

From a synthetic perspective, the butyl(methyl)aminomethyl moiety introduces steric and electronic effects that influence the compound's binding affinity to proteins or receptors. This feature aligns with current trends in structure-activity relationship (SAR) studies, a frequently searched term in AI-driven drug design platforms. The compound's CAS No. 1493202-55-3 is often referenced in patent literature, underscoring its industrial relevance.

Environmental and safety profiles of 1-{butyl(methyl)aminomethyl}cyclopentan-1-ol are also critical to its adoption. Unlike many volatile organic compounds, it exhibits moderate stability under ambient conditions, reducing handling risks. This aligns with the growing demand for green chemistry alternatives, a trending topic in sustainable development discussions. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, ensuring compliance with regulatory standards.

In the context of personalized medicine, another high-traffic keyword in search engines, this compound's modular structure allows for derivatization to tailor pharmacokinetic properties. For instance, modifying the butyl or methyl groups could optimize blood-brain barrier penetration—a key consideration for CNS drug candidates. Such applications resonate with AI-powered platforms that predict molecular behavior, a tool increasingly used by researchers.

Market-wise, the demand for 1-{butyl(methyl)aminomethyl}cyclopentan-1-ol is driven by its utility in high-throughput screening libraries. Pharmaceutical companies prioritize such compounds to accelerate lead optimization phases, a process often queried in academic and industrial forums. Its CAS No. 1493202-55-3 serves as a unique identifier in global chemical databases, facilitating procurement and collaboration.

Future directions for this compound may include exploring its role in catalysis or polymeric materials, areas where functionalized cyclopentanol derivatives are gaining traction. As the scientific community continues to investigate sustainable synthesis routes, this compound's adaptability positions it as a candidate for innovative applications. Its integration into machine learning-driven drug discovery pipelines further underscores its relevance in modern research.

In summary, 1-{butyl(methyl)aminomethyl}cyclopentan-1-ol (CAS No. 1493202-55-3) represents a multifaceted tool for advancing chemical and pharmacological research. Its structural features, combined with emerging applications in neurotherapeutics and green chemistry, make it a subject of ongoing interest. By leveraging computational modeling and experimental validation, researchers can unlock its full potential, addressing some of the most pressing challenges in science today.